1,2-Dilauroyl-3-chloropropanediol

• Molecular Formula: C27H51ClO4
• Molecular Weight: 475.1 g/mol
• InChI: InChI=1S/C27H51ClO4/c1-3-5-7-9-11-13-15-17-19-21-26(29)31-24-25(23-28)32-27(30)22-20-18-16-14-12-10-8-6-4-2/h25H,3-24H2,1-2H3
• InChIKey: XUONXLQNIHBNDL-UHFFFAOYSA-N

1,2-Dilauroyl-3-chloropropanediol Technical Baseline

1,2-Dilauroyl-3-chloropropanediol (CAS 1051389-99-1) is a symmetric, non-endogenous fatty acid diester of 3-monochloropropane-1,2-diol (3-MCPD) comprising two lauroyl (C12:0) chains . This compound is a key member of the 3-MCPD diester class, a group of heat-induced processing contaminants found in refined edible oils, and serves as a critical, well-defined reference standard for analytical method development, lipid research, and as a precursor for deuterated internal standards [1].

Analytical Standard 3-MCPD diester reference for LC-MS quantification in edible oils

Enzyme Substrate Defined C12 diester for lipase regioselectivity and digestion studies

Format High-purity neat solid; highly lipophilic for direct lipid-matrix spiking

• [1] Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters, Shaun MacMahon et al., Journal of Agricultural and Food Chemistry, 2013, 61 (20), 4748-4757. View Source

Irreplaceability of 1,2-Dilauroyl-3-chloropropanediol

The MCPD diester family is defined by its fatty acid composition, which profoundly influences its physicochemical properties and, consequently, its behavior in analytical systems, biological models, and synthetic pathways. Substituting 1,2-Dilauroyl-3-chloropropanediol with a diester containing different acyl chains (e.g., oleoyl, stearoyl) will alter critical parameters such as LogP, retention time in chromatographic assays, and membrane partitioning [1]. For instance, the calculated LogP for 1,2-Dioleoyl-3-chloropropanediol is 12.75, a value distinct from the 12.85 LogP of the dilauroyl analog, directly impacting lipid solubility and analytical specificity . Therefore, direct substitution without re-validation compromises the accuracy of quantitative assays and the validity of mechanistic studies [2].

2-MCPD Diester Regioisomer Systematically lower LC-MS response versus 3-MCPD diester introduces quantitation bias if used as calibrant without correction

3-MCPD Monoester Rapid hydrolysis releases free 3-MCPD within 1 min; does not replicate the slow-release kinetics of the diester in digestion models

Longer-Chain 3-MCPD Diesters Different molecular weight, retention time, and solubility shift chromatographic behaviour; method revalidation required

• [1] Structural diversity of dietary fatty esters of chloropropanols and related substances, Jan Velíšek, European Journal of Lipid Science and Technology, 2011, 113(10), 1220-1230. View Source
• [2] Stereospecific analysis of fatty acid esters of chloropropanediol isolated from fresh goat milk, J. Cerbulis et al., Lipids, 1984, 19(10), 748-754. View Source

Quantitative Differentiation Evidence vs. Comparators

LC-MS Ionization Efficiency: 3-MCPD vs 2-MCPD Diester

1,2-Dilauroyl-3-chloropropanediol was successfully chromatographically resolved from 27 other MCPD diesters using a validated LC-MS/MS method, allowing for its specific quantitation in complex food matrices [1]. This separation is critical for regulatory compliance and research integrity, as MCPD diesters are not considered a single entity by health agencies [2].

LC-MS Response Bias

Head-to-head

3-MCPD diester vs 2-MCPD diester ~1.43× higher signal

Regioisomer-specific calibrant required for accurate quantitation

Co-elution risk; chromatographic resolution or correction factors needed

Evidence Dimension	Chromatographic Resolution
Target Compound Data	Individually quantifiable
Comparator Or Baseline	27 other 3-MCPD diesters
Quantified Difference	Not applicable (qualitative resolution)
Conditions	LC-MS/MS with ESI, two-step SPE from edible oils

Why This Matters

Procuring a specific, well-characterized standard like 1,2-Dilauroyl-3-chloropropanediol is essential for developing and validating precise analytical methods, as generic 'MCPD diester' standards cannot guarantee accurate quantitation of the dilauroyl species.

• [1] Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters, Shaun MacMahon et al., Journal of Agricultural and Food Chemistry, 2013, 61 (20), 4748-4757. View Source
• [2] ISO 18363-2:2018 - Animal and vegetable fats and oils -- Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS, International Organization for Standardization, 2018. View Source

Hydrolysis Kinetics: Diester vs Monoester 3-MCPD Release

The deuterated analog, 1,2-Dilauroyl-3-chloropropanediol-d5, serves as a precise internal standard for the quantitation of the non-labeled compound via LC-MS or GC-MS . The use of a stable isotope-labeled analog of the exact target analyte corrects for matrix effects and ionization efficiency variations, a level of accuracy not achievable with structurally distinct internal standards or surrogate compounds [1].

Free 3-MCPD Release Kinetics

Cross-study comparable

Diester: ~45% at 1 min vs Monoester: >95% at 1 min ~21-fold slower release

Diester serves as slow-release reservoir in digestion models

In vitro intestinal lipase; GC-MS quantification

Evidence Dimension	Quantitative Accuracy
Target Compound Data	Isotope dilution mass spectrometry using d5-labeled analog
Comparator Or Baseline	Quantitation via external calibration or non-isotopic internal standard
Quantified Difference	Not applicable (methodological advantage)
Conditions	MS-based analysis (LC-MS/MS, GC-MS)

Why This Matters

For precise quantitation in complex biological or environmental samples, procurement of both the native compound and its deuterated internal standard is a gold-standard practice, ensuring robust and reliable data generation.

• [1] Stable Isotope Labeled Internal Standards for Quantitative LC-MS Bioanalysis: State of the Art and Future Perspectives, Yue Zhao et al., Bioanalysis, 2015, 7(7), 937-950. View Source

Pancreatic Lipase Regioselectivity: sn-1 vs sn-2 Cleavage

The compound exhibits a calculated LogP of 12.85 . This value, dictated by the dual C12 lauroyl chains, positions it as a moderately lipophilic molecule within the MCPD diester class. In contrast, the oleoyl analog (C18:1) has a higher calculated LogP of 12.75, indicating a different lipophilicity that will affect solubility, membrane permeability, and extraction recovery .

Lipase Regioselectivity

Class-level inference

Predominant sn-1 cleavage; sn-2 monoester hydrolysed ~5-fold slower than sn-1 monoester

Defined substrate for lipase regioselectivity profiling

Model compound: 3-MCPD-1,2-dioleate; pancreatin/lipase at 37°C

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	LogP = 12.85
Comparator Or Baseline	1,2-Dioleoyl-3-chloropropanediol (LogP = 12.75)
Quantified Difference	ΔLogP = 0.10
Conditions	Calculated using ChemAxon software

Why This Matters

The defined lipophilicity ensures predictable behavior in extraction protocols and lipid-based delivery systems, and the observed LogP difference is sufficient to alter chromatographic retention times and biological distribution compared to longer-chain analogs.

Deuterated Internal Standard for Isotope Dilution Quantification

The molecular weight of 1,2-Dilauroyl-3-chloropropanediol is 475.14 g/mol . This is significantly lower than that of common analogs such as 1,2-Dioleoyl-3-chloropropanediol (MW ~ 651 g/mol) . This difference in molecular weight provides a clear and unambiguous parameter for identification and differentiation via mass spectrometry, enabling targeted analysis in complex mixtures.

ISTD Match

Head-to-head

d5-Dilauroyl ISTD: +5 Da, co-elutes vs Other-chain ISTDs: retention mismatch Matrix-matched internal standard

Enables accurate matrix-effect correction in ISO 18363 methods

Recommended for coconut oil, palm kernel oil analysis

Evidence Dimension	Molecular Weight
Target Compound Data	475.14 g/mol
Comparator Or Baseline	1,2-Dioleoyl-3-chloropropanediol (~651 g/mol)
Quantified Difference	~176 g/mol
Conditions	Calculated from molecular formula

Why This Matters

This substantial molecular weight difference ensures that 1,2-Dilauroyl-3-chloropropanediol can be unambiguously identified and quantified in the presence of other MCPD diesters using mass spectrometry, eliminating potential interference and misidentification.

Thermal Stability of 3-MCPD Diesters in Processing

The compound is recommended for storage at -20°C as a powder for up to 3 years . This defined storage guideline is crucial for maintaining compound integrity and ensuring reproducibility in long-term research projects. While other MCPD diesters likely have similar stability, the availability of explicit, vendor-provided data for 1,2-Dilauroyl-3-chloropropanediol reduces the risk of degradation and experimental variability compared to using uncharacterized or poorly documented analogs.

Thermal Stability Window

Class-level inference

Stable within 180–260°C; degradation observed at higher temperatures

Suitable for thermal processing contaminant formation studies

Qualitative class-level observation; quantitative rate constants not reported

Evidence Dimension	Recommended Storage Stability
Target Compound Data	Powder, -20°C for 3 years
Comparator Or Baseline	General class of MCPD diesters (limited published stability data)
Quantified Difference	Not applicable
Conditions	Storage conditions as specified by supplier

Why This Matters

Procuring a compound with well-defined storage guidelines from a reputable supplier minimizes the risk of receiving degraded material, thereby protecting the integrity of experiments and ensuring that results are attributable to the compound's properties rather than its degradation products.

Optimal Applications of 1,2-Dilauroyl-3-chloropropanediol

LC-MS/MS Quantification in Lauric Oil Matrices

This compound is optimally used as a calibration standard for the development and validation of LC-MS/MS or GC-MS methods aimed at quantifying 1,2-dilauroyl-3-MCPD diester in complex food matrices, particularly in refined palm, coconut, and olive oils [1]. Its use ensures accurate and specific quantitation, as required by international standards like ISO 18363-2:2018 [2].

In Vitro Digestion Models for 3-MCPD Bioavailability

In lipidomics research, 1,2-Dilauroyl-3-chloropropanediol is best employed in conjunction with its deuterated analog, 1,2-Dilauroyl-3-chloropropanediol-d5, as an internal standard for absolute quantitation [1]. This approach is critical for accurately measuring the abundance of this specific MCPD diester in biological or environmental samples, enabling robust comparative analyses.

Thermal Processing Contaminant Studies in Edible Oils

The defined LogP of 12.85 makes 1,2-Dilauroyl-3-chloropropanediol a suitable model compound for studying the effects of moderate lipophilicity on membrane interactions, solubility, and extraction efficiency [1]. It can be used as a reference point in comparative studies with other MCPD diesters (e.g., the more lipophilic oleoyl analog) to elucidate structure-property relationships.

Lipase Specificity and Regioselectivity Profiling

As a defined chemical species, this compound serves as a reference standard in studies investigating the formation and thermal degradation of 3-MCPD diesters in model systems simulating edible oil refining [1]. Its use allows for the specific identification and tracking of the dilauroyl species during heating experiments, as demonstrated in studies where 3-MCPD esters showed 30-70% degradation after 24h of heating [2].

Application

Selection Property

Validation Focus

Quantification in lauric oils

Matched analytical standard pair (native + d5-ISTD)

Regioisomer resolution and matrix-effect correction

In vitro digestion models

Diester with defined slow-release kinetics

Lipase source comparison and food matrix effects on digestibility

Thermal processing contaminant studies

Thermally robust diester standard (stable at deodorization temperatures)

Formation and degradation kinetics under industrial refining conditions

Lipase/esterase specificity profiling

Defined C12 substrate for balanced solubility and turnover

Stereochemical preference and sn-1/sn-2 cleavage monitoring

• [1] Analysis of Processing Contaminants in Edible Oils. Part 2. Liquid Chromatography–Tandem Mass Spectrometry Method for the Direct Detection of 3-Monochloropropanediol and 2-Monochloropropanediol Diesters, Shaun MacMahon et al., Journal of Agricultural and Food Chemistry, 2013, 61 (20), 4748-4757. View Source
• [2] ISO 18363-2:2018 - Animal and vegetable fats and oils -- Determination of fatty-acid-bound chloropropanediols (MCPDs) and glycidol by GC/MS, International Organization for Standardization, 2018. View Source
• [3] Study on the thermal degradation of 3-MCPD esters in model systems simulating deodorization of vegetable oils, H. R. Zhou et al., PubMed, 2014. View Source